Cas no 2007243-43-6 (2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2007243-43-6
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• CID: 6253069
• PubChem ID: 142359608
• Update Time: 2025-10-22

2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride
• EN300-1120660
• 2007243-43-6

• Inchi： 1S/C7H7BrClNO2S/c8-6-1-2-7(10-5-6)3-4-13(9,11)12/h1-2,5H,3-4H2
• InChI Key： ALQITQIEQRUVNZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 282.90694g/mol
• Monoisotopic Mass: 282.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride

Introduction to 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2007243-43-6)

2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2007243-43-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, featuring a 5-bromopyridin-2-yl moiety linked to an ethane-1-sulfonyl chloride group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in medicinal chemistry, where it is often employed in the development of novel therapeutic agents.

The 5-bromopyridin-2-yl substituent is a key feature that enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution reactions. This characteristic is particularly useful in the construction of complex scaffolds, which are essential for designing molecules with specific biological activities. The sulfonyl chloride group, on the other hand, provides a highly reactive site for the formation of amide and sulfonamide bonds, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their role in regulating critical cellular processes. The compound 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride has emerged as a valuable building block in this context. For instance, it has been utilized in the synthesis of potent inhibitors of tyrosine kinases, which are implicated in cancer and inflammatory diseases. The ability to modify the 5-bromopyridin-2-yl moiety allows researchers to fine-tune the binding properties of these inhibitors, thereby enhancing their selectivity and efficacy.

Moreover, the pharmaceutical industry has shown increasing interest in developing drugs with improved pharmacokinetic profiles. The sulfonyl chloride group in 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride facilitates the introduction of polar functional groups that can enhance solubility and bioavailability. This property is particularly advantageous when designing oral medications, where poor solubility can significantly limit therapeutic efficacy.

Recent advancements in computational chemistry have also highlighted the potential of 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride as a scaffold for drug discovery. Molecular docking studies have demonstrated its ability to interact with target proteins through multiple binding modes, suggesting its suitability for developing multi-target drugs. This approach is increasingly favored in drug development due to its potential to address complex diseases that involve multiple pathological pathways.

The synthesis of 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride typically involves multi-step organic reactions, starting from commercially available precursors such as 5-bromo pyridine and ethylene oxide. The introduction of the sulfonyl chloride group is achieved through chlorosulfonation followed by reaction with thionyl chloride or phosphorus pentachloride. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily accessible for further applications.

In conclusion, 2-(5-bromopyridin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2007243-43-6) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable the synthesis of complex bioactive molecules, particularly kinase inhibitors and other therapeutic agents targeting various diseases. The ongoing research in this area continues to uncover new applications and synthetic strategies, reinforcing its importance as a valuable tool in medicinal chemistry.